Cas no 1428359-48-1 (N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide)

• Product Name: N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide
• CAS No: 1428359-48-1
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 6022558
• PubChem ID: 71804420
• Update Time: 2025-07-09

N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide
• N-[3-(furan-3-yl)-3-hydroxypropyl]naphthalene-1-carboxamide
• AKOS024556658
• 1428359-48-1
• N-(3-(furan-3-yl)-3-hydroxypropyl)-1-naphthamide
• F6416-8037

• Inchi： 1S/C18H17NO3/c20-17(14-9-11-22-12-14)8-10-19-18(21)16-7-3-5-13-4-1-2-6-15(13)16/h1-7,9,11-12,17,20H,8,10H2,(H,19,21)
• InChI Key： FWDKWNSLXKIWQT-UHFFFAOYSA-N
• SMILES： C1(C(NCCC(C2C=COC=2)O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide

Comprehensive Overview of N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide (CAS No. 1428359-48-1)

N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide, with the CAS number 1428359-48-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of naphthalene carboxamides, which are known for their diverse biological activities and potential therapeutic applications. The presence of a furan ring and a hydroxypropyl moiety in its structure enhances its reactivity and interaction with biological targets, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in compounds like N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide due to their potential to modulate specific enzymatic pathways or receptor interactions. The compound's unique structural features, including the naphthalene core and furan substituent, contribute to its ability to bind selectively to protein targets, a property highly valued in the design of next-generation therapeutics.

The synthesis of N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide involves multi-step organic reactions, often starting from commercially available naphthalene derivatives and furan-based precursors. Key steps include the introduction of the hydroxypropyl chain and the formation of the carboxamide linkage, which are critical for achieving the desired biological activity. Optimization of these synthetic routes is a focal point for chemists aiming to improve yield and purity, ensuring the compound's suitability for preclinical studies.

From a pharmacological perspective, N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide has shown promise in preliminary screenings for its ability to interact with central nervous system (CNS) targets and inflammatory mediators. These findings align with current trends in neuroscience and immunology, where there is a growing need for compounds that can address neurodegenerative diseases and chronic inflammation. The compound's lipophilic nature and hydrogen-bonding capacity further enhance its potential to cross the blood-brain barrier, a critical factor for CNS-active drugs.

In the context of drug repurposing and polypharmacology, N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide is also being explored for its off-target effects and potential applications beyond its initial scope. This approach leverages existing knowledge about the compound's safety profile and mechanism of action, reducing the time and cost associated with traditional drug development. Such strategies are increasingly popular in academic and industrial research, as they offer a faster route to identifying new therapeutic uses for known molecules.

Environmental and regulatory considerations are also paramount when working with N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide. While the compound is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure safety and compliance with global chemical regulations. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when conducting experiments involving this compound.

The future of N-3-(furan-3-yl)-3-hydroxypropylnaphthalene-1-carboxamide lies in its potential to bridge gaps in unmet medical needs. As the scientific community continues to unravel its mechanisms and applications, this compound may emerge as a cornerstone in the development of innovative therapies. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize its potential and translate laboratory findings into clinical benefits.